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Compound of Interest

Compound Name: Ulotaront

Cat. No.: B1651633 Get Quote

Essential Safety and Handling Guide for
Ulotaront
Disclaimer: A specific Safety Data Sheet (SDS) for Ulotaront was not publicly available at the

time of this document's creation. The following guidance is based on general laboratory safety

principles for handling new chemical entities and information from publicly available product

data sheets. Researchers should always consult the official SDS provided by the supplier

before handling this compound and adhere to their institution's safety protocols.

This guide provides essential safety, handling, and disposal information for laboratory

professionals working with Ulotaront (also known as SEP-363856). Ulotaront is a TAAR1/5-

HT1A agonist with high solubility and permeability.[1] While clinical studies in patients suggest

a benign safety profile at therapeutic doses, handling the pure compound in a laboratory setting

requires adherence to standard safety protocols to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Ulotaront in a laboratory setting.
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PPE Component Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.

Lab Coat A clean, buttoned lab coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

there is a risk of aerosolization

or if handling large quantities.

To prevent inhalation of the

compound.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: All work with solid Ulotaront or concentrated solutions should be conducted in a

well-ventilated laboratory. A chemical fume hood is recommended when weighing the powder

or preparing stock solutions to minimize inhalation risk.

Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of the powder.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Storage:
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Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

In Solvent: Store at -80°C for up to 3 months or at -20°C for up to 2 weeks.[1]

Experimental Protocols: Stock Solution Preparation
Ulotaront is soluble in both DMSO and water.[1] The following table, derived from supplier

data, provides volumes for preparing stock solutions of Ulotaront HCl (Molecular Weight:

219.73 g/mol ).[1]

Desired
Concentration

Solvent Volume for
1 mg

Solvent Volume for
5 mg

Solvent Volume for
10 mg

1 mM 4.55 mL 22.76 mL 45.51 mL

5 mM 0.91 mL 4.55 mL 9.10 mL

10 mM 0.46 mL 2.28 mL 4.55 mL

50 mM 0.09 mL 0.46 mL 0.91 mL

Disposal Plan
Unused Ulotaront and contaminated disposable labware should be disposed of in accordance

with local, state, and federal regulations.

Solid Waste: Collect unused solid Ulotaront and any contaminated materials (e.g., weigh

boats, pipette tips, gloves) in a designated, sealed container for chemical waste.

Liquid Waste: Aqueous solutions of Ulotaront may be suitable for drain disposal if they are

within the neutral pH range (typically 5.5 to 9.5) and do not contain other hazardous

materials.[2] However, it is best practice to consult with your institution's Environmental

Health and Safety (EHS) office for specific guidance on the disposal of non-hazardous

chemical waste.[2][3][4] Never pour solutions containing organic solvents (like DMSO) down

the drain. These should be collected as chemical waste.

Empty Containers: Empty containers should be thoroughly rinsed before being discarded in

the regular trash. The rinsate should be collected as chemical waste.
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Ulotaront Handling Workflow
The following diagram illustrates the key steps and safety precautions for handling Ulotaront in
a laboratory setting.
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Ulotaront Handling Workflow
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Caption: Logical workflow for the safe handling of Ulotaront.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1651633?utm_src=pdf-body-img
https://www.benchchem.com/product/b1651633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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